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Compound of Interest

Compound Name: Phenolphthalein anilide

CAS No.: 6607-41-6

Cat. No.: B1586258

Get Quote

This guide provides essential, immediate safety and logistical information for the handling and

disposal of Phenolphthalein anilide. It is designed for researchers, scientists, and drug

development professionals, offering procedural, step-by-step guidance to ensure laboratory

safety and operational integrity. Our commitment is to furnish you with value beyond the

product, establishing a foundation of deep trust through scientifically grounded and field-proven

insights.

Understanding the Hazard Profile of
Phenolphthalein Anilide
Phenolphthalein anilide is a solid, white powder.[1] While specific toxicological data is limited,

it is prudent to handle it with care, drawing parallels from the well-documented hazards of the

related compound, phenolphthalein. The primary routes of exposure are inhalation of dust, and

contact with skin and eyes.[1][2] Ingestion is also a potential route of exposure.[2] Although the

provided Safety Data Sheet (SDS) for Phenolphthalein anilide does not classify it as a

hazardous substance, good industrial hygiene and safety practices are paramount.[1]
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Key toxicological data for Phenolphthalein anilide indicates a low acute toxicity profile via oral

and dermal routes in animal studies (LD50 > 2000 mg/kg bw for both).[1] However, the

potential for irritation to the skin, eyes, and respiratory tract should not be dismissed.[2][3][4]

Hazard Profile: Phenolphthalein Anilide

Physical State Solid, Powder[1]

Appearance White[1]

Odor No data available[1]

Acute Oral Toxicity LD50 - rat (female) - > 2000 mg/kg bw[1]

Acute Dermal Toxicity LD50 - rabbit (female) - > 2000 mg/kg bw[1]

Primary Routes of Exposure
Inhalation, Skin Contact, Eye Contact,

Ingestion[1][2]

Primary Hazards
Potential for skin, eye, and respiratory irritation.

[2][3][4] Avoid dust formation.[1]

Core Directive: Personal Protective Equipment
(PPE)
A multi-layered approach to PPE is crucial to mitigate the risks associated with handling

Phenolphthalein anilide. The following recommendations are based on a synthesis of best

practices for handling fine chemical powders.

Essential PPE Ensemble
Eye and Face Protection: Tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US) standards are mandatory to protect against dust particles.[1] A full

face shield may be necessary for operations with a high potential for splashing or dust

generation.[5]

Hand Protection: Chemical-impermeable gloves are required.[1] Nitrile or neoprene gloves

are recommended, and they must be inspected for any signs of degradation before use.[5]
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The selected gloves must satisfy the specifications of EU Directive 89/686/EEC and the

standard EN 374 derived from it.[1]

Body Protection: A lab coat or chemical-resistant protective clothing is necessary to prevent

skin contact.[2][5] For handling larger quantities or in situations with a higher risk of

exposure, fire/flame resistant and impervious clothing should be worn.[1]

Respiratory Protection: Handling should be conducted in a well-ventilated area, preferably

within a chemical fume hood, to keep airborne concentrations low.[2] If exposure limits are

exceeded or if irritation is experienced, a full-face respirator with an appropriate particulate

filter (NIOSH/MSHA approved) should be used.[1][2]

Operational Plan: Safe Handling Workflow
The following workflow provides a step-by-step methodology for the safe handling of

Phenolphthalein anilide, from preparation to post-handling procedures.
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Preparation

Handling

Post-Handling

1. Prepare Work Area
(Fume Hood)

2. Don PPE

Ensure proper fit

3. Weigh/Handle
Phenolphthalein Anilide

Proceed to handling

4. Clean Work Area

After completion

5. Doff PPE

Move to designated area

6. Dispose of Waste

Segregate waste

7. Wash Hands

Final step

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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